Cas no 14132-86-6 (4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol)

4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol structure
14132-86-6 structure
Product Name:4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
CAS No:14132-86-6
MF:C9H9N3OS
MW:207.252259969711
CID:206700
PubChem ID:2433215
Update Time:2025-04-19

4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(4-methoxyphenyl)-
    • 4-(4-METHOXY-PHENYL)-4H-[1,2,4]TRIAZOLE-3-THIOL
    • 3-Mercapto-4-(p-methoxy-phenyl)-1,2,4-triazol
    • 4-(4-methoxy-phenyl)-2,4-dihydro-[1,2,4]triazole-3-thione
    • 4-(4-methoxyphenyl)4H-1,2,4-triazole-3-thiol
    • AC1M6ZVT
    • AC1Q4BX1
    • EN300-06241
    • KB-238407
    • SCHEMBL11382140
    • AKOS000117212
    • Z56921431
    • DTXSID30368645
    • 4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
    • 14132-86-6
    • AB00761753-01
    • 4-(4-methoxyphenyl)-1H-1,2,4-triazole-5-thione
    • AB00761753-02
    • Inchi： 1S/C9H9N3OS/c1-13-8-4-2-7(3-5-8)12-6-10-11-9(12)14/h2-6H,1H3,(H,11,14)
    • InChI Key： AORBDCJKXDLPCC-UHFFFAOYSA-N
    • SMILES： S=C1NN=CN1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 207.04677
  • Monoisotopic Mass: 207.04663309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 69Ų

Experimental Properties

  • PSA: 39.94

4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM503013-1g
4-(4-Methoxyphenyl)-4H-1,2,4-triazole-3-thiol
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TRC
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4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
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Enamine
EN300-06241-0.05g
4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
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 $42.0 2023-10-28
Enamine
EN300-06241-0.1g
4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
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Enamine
EN300-06241-0.25g
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 14132-86-6 95%
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 $92.0 2023-10-28
Enamine
EN300-06241-0.5g
4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
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Enamine
EN300-06241-1.0g
4-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
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Enamine
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